Cas no 1903278-87-4 (4-chloro-1-ethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-pyrazole-3-carboxamide)

4-chloro-1-ethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-pyrazole-3-carboxamide structure

1903278-87-4 structure

Product Name:4-chloro-1-ethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-pyrazole-3-carboxamide

CAS No:1903278-87-4

MF:C₁₆H₁₄ClN₇OS

MW:387.846659183502

CID:5944384

PubChem ID:92127193

Update Time:2024-01-11

4-chloro-1-ethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1-ethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-pyrazole-3-carboxamide
- 1903278-87-4
- 4-chloro-1-ethyl-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]pyrazole-3-carboxamide
- 4-chloro-1-ethyl-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-pyrazole-3-carboxamide
- AKOS025388575
- F6523-2667
- 4-chloro-1-ethyl-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1H-pyrazole-3-carboxamide
- Inchi： 1S/C16H14ClN7OS/c1-2-23-8-11(17)15(22-23)16(25)18-7-14-20-19-13-4-3-12(21-24(13)14)10-5-6-26-9-10/h3-6,8-9H,2,7H2,1H3,(H,18,25)
- InChI Key： UQDSNFNKRRZUHH-UHFFFAOYSA-N
- SMILES： ClC1=CN(CC)N=C1C(NCC1=NN=C2C=CC(C3=CSC=C3)=NN12)=O

Computed Properties

Exact Mass: 387.0669070g/mol
Monoisotopic Mass: 387.0669070g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 515
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 118Å²

4-chloro-1-ethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-pyrazole-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6523-2667-2μmol	4-chloro-1-ethyl-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1H-pyrazole-3-carboxamide	1903278-87-4	2μmol	$57.0	2023-09-08
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Life Chemicals	F6523-2667-1mg	4-chloro-1-ethyl-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1H-pyrazole-3-carboxamide	1903278-87-4	1mg	$54.0	2023-09-08
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